This research aims to develop a new vehicle ride comfort simulation technology. The basic principle of pseudo-excitation method (PEM) is summarized, and the specific method of PEM is proposed to solve the finite element model (FEM) of vehicle. Taking a simple 7-degree-of-freedom (DOF) car spatial model as an example, the traditional and new methods are compared. Simulation results show that they are completely consistent, thereby verifying the effectiveness of the new method. At the same time, through the simulation process, the new method is simpler and more efficient without deducing complex mathematical formulas and software programming. Finally, the ride comfort simulation of a car’s complex FEM is performed. FEM can consider the parts of the vehicle as elastic bodies and closer to the real vehicle. The PEM transforms random vibration analysis into simple harmonic vibration analysis, which improves the efficiency of the solution greatly. Therefore, the combination of the FEM and the PEM cannot only solve the problem of model accuracy but also the problem of solving efficiency, which has strong practical engineering application value.

An adaptive fault-tolerant anti-rollover fuzzy system is proposed to improve the anti-rollover performance of counterbalanced forklifts. Considering the actual control input, various unpredictable actuator failure models in the system are established. Based on the three degree-of-freedom (DOF) model of a counterbalanced forklift, an anti-rollover Takagi-Sugeno (T-S) fuzzy system is established. The stability of this anti-rollover system is analyzed to ensure its stability under specific control inputs and external disturbances. When the upper limits of actuator faults and disturbances are unknown, an adaptive fault-tolerant control method is designed to update the controller parameters. The sufficient conditions for the stability of the forklift anti-rollover system in the presence of actuator faults and external disturbances are given using the Lyapunov stability theory. Simulation and real vehicle tests based on MATLAB/Simulink show that the anti-rollover system with adaptive fault-tolerant control can reduce impacts effectively and quickly after the actuator fails, thereby improving the safety and reliability of the forklift.

The functions of the tire can be fully performed only under the appropriate inflation pressure. Tire inflation pressure loss rate (IPLR) is an important indicator used to evaluate tire inflation pressure retention performance. When the tire is under a rolling state, the temperature will increase leading to an accelerated oxidation process. Standard tire IPLR test is costly and time-consuming. In order to simulate the tire IPLR under the steady rolling state, the permeability parameters of rubbers and rubber-cord components (belts & carcass) are tested. Moreover, the oxidation reaction is coupling with the IPLR model based on the basic autoxidation scheme (BAS). The simulation results show that the IPLR of the tire under rolling state increases obviously. A novel calculation method of rubber oxygen consumption is proposed and applied to the oxygen consumption of different parts of the tire. Two approaches are adopted to reduce tire IPLR based on the innerliner structure design. This simulation method can predict tire IPLR not only under steady rolling state but also under static state and even under tire aging condition in oven. It also provides an important model basis for tire aging and life prediction research in the future.

In the previous research, we had developed a Nitrogen Oxides emissions (NOx) prediction model using deep learning methodology. However, it is necessary to develop a lightweight model for practical application. We developed a machine learning model for predicting NOx using Random Forest method to reduce the negligible input features. For comparison, a Base model was developed with all features. The Shapley Additive Explanations method, which can show the influence of the input features, and the Pearson Correlation Coefficient method, which can show the proportional relationship between the output and the input values, were used to choose the dominant features. The final model was determined using the Shapley Additive Explanations method. The final model shows similar prediction performance to the base model, though it has only 11 features (30 % of the Base model). The final model shows 15.76 for the root mean square error and 0.965 for R2 with the test data. By extracting the dominant features influencing NOx prediction, we could develop a lightweight and accurate NOx prediction model.

In itself, there is a very thin boundary layer physically adsorbed to the bearing surface. When the bearing clearance is far larger than the thickness of this layer, the boundary layer effect in the bearing is negligible, and conventional hydrodynamic lubrication theory just addresses on this topic. However, with the worsening of the operating condition, the bearing clearance can be largely reduced and comparable to the thickness of the adsorbed boundary layer. For this case, the effect of the adsorbed boundary layer must be considered. The present paper presents the multiscale analysis for the performance of the hydrodynamic journal bearing in a wide range of bearing clearance considering the effect of the physically adsorbed boundary layer. The calculation results indicate for how low bearing clearances the adsorbed boundary layer effect should be incorporated. When the minimum bearing clearance is on the same scale with the thickness of the adsorbed boundary layer, the hydrodynamic pressure in the bearing is locally largely increased by the effect of the adsorbed boundary layer, and the load-carrying capacity of the bearing is correspondingly largely increased. This is particularly significant for a strong fluid-bearing surface interaction. The study shows the great contribution of the physically adsorbed boundary layer to the performance of the hydrodynamic journal bearing in the condition of low surface clearances, and indicates the necessity of the multiscale analysis for this bearing.

When there is only one person in the car, the traditional air conditioning vent arrangement of the car will cool the whole cabin, which is a waste of energy. A new local air conditioning vent arrangement has been studied to solve this problem. Two local air inlet arrangements, namely the ceiling independent air inlet arrangement and the top and bottom mixed air inlet arrangement (case 5) were proposed, mixed air inlet arrangement is ceiling and floor air discharge from air-conditioner respectively, and four air inlet schemes were designed for the ceiling independent air inlet arrangement. At the same time, the thermal comfort of the driver is studied based on different inlets position, by using the CFD simulation method and according to the thermal comfort evaluation standard of equivalent temperature. The results show that although the ceiling inlet arrangement solves the problem of high energy consumption, it cannot meet the thermal comfort needs of driver. In the mixed inlets arrangement, the air velocity of the driver is between 0.13 ∼ 0.6 m/s, the air temperature distribution range around the driver is 21.2 ∼ 27.8 deg.C and the equivalent temperature curve is in the thermal neutrality zone, which can meet the thermal comfort requirements of the driver.

Lateral instability is a key problem that restricts vehicle motion safety of distributed electric vehicles (DEV). This paper designs a new lateral control system composed of subsystems of high, middle and low levels and brings forth an improved sliding mode controller (SMC) method. The similar reference longitudinal velocity generation system is designed via neural network observer and fuzzy logic controller to ensure the smooth and safe driving of the vehicle on low adhesion roads. Relevant working simulation also is carried out to verify the effectiveness of the control method above. The results show that the new control system based on the improved SMC method brings about good yaw rate and speed tracking performance of vehicles and strong robustness of the control system, and can still ensure excellent lateral driving stability on the low adhesion roads, or when making a turn or the friction coefficient is changed.

The recent proliferation of intelligent technologies has promoted autonomous driving. The autonomous parking system has become a popular feature in autonomous driving. Hybrid A-star algorithm is a commonly used path planning algorithm for its simplicity to deploy and the good characteristics of the generated paths in the practical engineering. To further enhance the path safety and efficiency of path planning in the autonomous parking system, this paper proposes an improved hybrid A-star algorithm through the safety-enhanced design and the efficiency-enhanced design. The safety-enhanced design integrates the Voronoi field potential into the path searching stage to take more account of path safety. The efficiency-enhanced design proposes a multi-stage dynamic optimization strategy which divides the path planning into multiple stages and performs dynamic optimization in each stage. Through simulation experiments, it is verified that the proposed improved algorithm not only generates a much safer path which stays farther from the obstacles but also significantly improves the searching efficiency in terms of time and space, merely at a finite cost of pre-processing work which can also be repeatedly utilized. We hope this paper will promote relative research on path planning in autonomous parking and serve as a reference for the practical engineering.

Next-generation accurate vehicle localization and connectivity technologies will enable significant improvements in vehicle dynamics control. This study proposes a novel control function, referred to as pre-emptive braking, which imposes a braking action if the current vehicle speed is deemed safety-critical with respect to the curvature of the expected path ahead. Differently from the implementations in the literature, the pre-emptive braking input is designed to: a) enhance the safety of the transient vehicle response without compromising the capability of reaching the cornering limit, which is a significant limitation of the algorithms proposed so far; and b) allow — in its most advanced implementation — to precisely constrain the sideslip angle to set levels only through the pre-emptive control of the longitudinal vehicle dynamics, without the application of any direct yaw moment, typical of conventional stability control systems. To this purpose, a real-time-capable nonlinear model predictive control (NMPC) formulation based on a double track vehicle prediction model is presented, and implemented in its implicit form, which is applicable to both human-driven and automated vehicles, and acts as an additional safety function to compensate for human or virtual driver errors in extreme conditions. Its performance is compared with that of: i) two simpler — yet innovative with respect to the state-of-the-art — pre-emptive braking controllers, namely an NMPC implementation based on a dynamic point mass vehicle model, and a pre-emptive rule-based controller; and ii) a benchmarking non-pre-emptive rule-based trail braking controller. The benefits of pre-emptive braking are evaluated through vehicle dynamics simulations with an experimentally validated vehicle model, as well as a proof-of-concept implementation on an automated electric vehicle prototype.

The energy efficiency of battery electric vehicles (BEVs) remains to be improved, and a two-speed transmission can be regarded as a prominent technology for BEVs because the two-speed transmission can improve acceleration and powertrain efficiency. However, the transmission device requires a well-designed control strategy because the performance of the vehicle can deteriorate if the controller selects an inefficient gear step. Herein, a gear shifting control concept based on dynamic programming is proposed to maximize the system efficiency, where the shifting loss caused by shifting actuators is considered in the control problem. The performance of the proposed control concept is compared to that of a controller utilizing a shifting map obtained via quasi-static optimization. It is shown that the proposed concept improves the efficiency by 0.01 ∼ 0.4 % compared with the shifting map applied to different hysteresis gaps, and around 13 % shifting frequency reduction has been experienced while the best energy hysteresis gap is selected. In addition to improving efficiency, the control concept can be extremely beneficial to engineers who wish to design the best control strategy without calibrating the control parameters when the actuator loss is considered in the control problem.